2-iodo-N-[(2-methoxydibenzo[b,d]furan-3-yl)carbamothioyl]benzamide

• Molecular Formula: C21H15IN2O3S
• Molecular Weight: 502.3 g/mol
• IUPAC Name: 2-iodo-N-[(2-methoxydibenzofuran-3-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C21H15IN2O3S/c1-26-19-10-14-12-6-3-5-9-17(12)27-18(14)11-16(19)23-21(28)24-20(25)13-7-2-4-8-15(13)22/h2-11H,1H3,(H2,23,24,25,28)
• InChI Key: GCSJHBXOJQGGIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=S)NC(=O)C4=CC=CC=C4I

Description

2-iodo-N-[(2-methoxydibenzo[b,d]furan-3-yl)carbamothioyl]benzamide: is a chemical compound with the following structural formula:

$$\text{C}_{26}\text{H}_{26}\text{N}_2\text{O}_7\text{S}$$C26​H26​N2​O7​S

It consists of a benzamide core with an iodo substituent and a furan ring. The compound’s systematic IUPAC name is 2-[(2-methoxydibenzo[b,d]furan-3-yl)amino]-2-oxoethyl N-(phenylsulfonyl)-D-valinate .

Preparation Methods

Synthetic Routes: The synthetic preparation of this compound involves several steps. One common method is the reaction of a suitable precursor with iodoacetic acid, followed by coupling with the appropriate amine. Detailed reaction conditions and intermediates would need to be explored in the literature.

Industrial Production: While industrial-scale production methods are not widely documented, research laboratories may synthesize this compound for specific applications.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. specific reactivity studies are scarce.

Common Reagents and Conditions: Reagents such as iodine, strong acids, and bases may play a role in its synthesis and functionalization. Further investigation is needed to identify specific conditions.

Major Products: The major products formed during reactions with this compound would depend on the specific reaction type and conditions. These would require experimental validation.

Scientific Research Applications

Biology and Medicine: Given its unique structure, investigations into its biological activity, pharmacological properties, and potential therapeutic applications are warranted. It could serve as a lead compound for drug development.

Industry: Applications in materials science, catalysis, or other industrial processes remain speculative and would require further study.

Mechanism of Action

The compound’s mechanism of action is not well-documented. Researchers would need to investigate its interactions with cellular targets and pathways.

Comparison with Similar Compounds

While no direct analogs are mentioned, a comparative analysis with structurally related compounds would reveal its distinct features.